Cas no 2227833-82-9 ((3S)-3-aminobutyl(methyl)(propan-2-yl)amine)

• Product Name: (3S)-3-aminobutyl(methyl)(propan-2-yl)amine
• CAS No: 2227833-82-9
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 5938908
• PubChem ID: 28937317
• Update Time: 2025-05-25

(3S)-3-aminobutyl(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-aminobutyl(methyl)(propan-2-yl)amine
• EN300-1785151
• 2227833-82-9
• [(3S)-3-aminobutyl](methyl)(propan-2-yl)amine

• Inchi： 1S/C8H20N2/c1-7(2)10(4)6-5-8(3)9/h7-8H,5-6,9H2,1-4H3/t8-/m0/s1
• InChI Key： ZPGBPEBNZJBAPM-QMMMGPOBSA-N
• SMILES： N(C)(C(C)C)CC[C@H](C)N

Computed Properties

• Exact Mass: 144.162648646g/mol
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Additional information on (3S)-3-aminobutyl(methyl)(propan-2-yl)amine

(3S)-3-Aminobutyl(methyl)(propan-2-yl)amine: A Comprehensive Overview

The compound with CAS No. 2227833-82-9, commonly referred to as (3S)-3-aminobutyl(methyl)(propan-2-yl)amine, is a versatile organic compound with significant applications in various fields. This compound is a chiral amine derivative, characterized by its unique stereochemistry and functional groups. The molecule consists of a butyl chain with an amino group at the third position, along with methyl and isopropyl substituents, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (3S)-3-aminobutyl(methyl)(propan-2-yl)amine in drug discovery and development. Its chiral nature makes it particularly useful in asymmetric synthesis, where the stereochemistry of molecules plays a critical role in their biological activity. Researchers have explored its use as a building block for constructing complex molecular architectures, including bioactive compounds and advanced materials.

The synthesis of this compound involves multi-step processes, often employing asymmetric catalysis to achieve high enantiomeric excess. The use of catalysts such as organocatalysts or transition metal catalysts has been reported in recent literature, demonstrating efficient pathways for its preparation. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of physical properties, (3S)-3-aminobutyl(methyl)(propan-2-yl)amine exhibits a melting point of approximately 75°C and a boiling point around 165°C under standard conditions. Its solubility in common solvents like water and ethanol has been well-documented, making it suitable for various chemical reactions and formulations. The compound's stability under different pH conditions has also been studied, showing minimal degradation within physiological pH ranges.

Applications of this compound span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurology. In materials science, it has been utilized in the development of novel polymers and coatings due to its ability to form stable amide bonds. Additionally, its role in agrochemicals has been explored, particularly in the design of herbicides and fungicides with enhanced efficacy.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of (3S)-3-aminobutyl(methyl)(propan-2-yl)amine. Quantum mechanical calculations have provided insights into its interaction with biological targets, aiding in the design of more potent drug candidates. Furthermore, machine learning algorithms have been employed to predict its pharmacokinetic properties, accelerating its progression through preclinical stages.

The environmental impact of this compound has also garnered attention. Studies on its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. Regulatory agencies have established guidelines for its use in industrial settings, emphasizing proper waste management practices to minimize ecological risks.

In conclusion, (3S)-3-aminobutyl(methyl)(propan-2-yl)amine stands out as a pivotal molecule in modern chemistry due to its structural versatility and functional diversity. Its applications continue to expand as researchers uncover new avenues for its utilization across diverse scientific domains. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play an even more significant role in future innovations.